Cas no 477303-35-8 (N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 477303-35-8
• MF: C₂₃H₃₀N₄OS
• MW: 410.575503826141
• CID: 6195035
• PubChem ID: 3474159
• Update Time: 2025-10-14

N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• SMR000236047
• N-[(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• 477303-35-8
• HMS2564C04
• (1S,3s)-N-((4-benzyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• AKOS024580403
• MLS000723093
• F0528-1365
• N-{[4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• CHEMBL1310612

• Inchi： 1S/C23H30N4OS/c1-2-29-22-26-25-20(27(22)15-16-6-4-3-5-7-16)14-24-21(28)23-11-17-8-18(12-23)10-19(9-17)13-23/h3-7,17-19H,2,8-15H2,1H3,(H,24,28)
• InChI Key： GXPXUIAFGVWELY-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 410.21403277g/mol
• Monoisotopic Mass: 410.21403277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 85.1Ų

Additional information on N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Recent Advances in the Study of N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS: 477303-35-8)

The compound N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS: 477303-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. The adamantane moiety, known for its lipophilic and rigid structure, contributes to enhanced membrane permeability and target binding affinity. Meanwhile, the 1,2,4-triazole ring system has been implicated in interactions with various enzymes and receptors, making this compound a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in inhibiting the activity of certain kinases involved in inflammatory pathways. The results demonstrated a significant reduction in pro-inflammatory cytokine production in vitro, suggesting potential applications in treating autoimmune diseases. The study also reported a favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability.

Another recent investigation, appearing in Bioorganic & Medicinal Chemistry Letters, explored the compound's structural analogs and their structure-activity relationships (SAR). The findings revealed that modifications to the ethylsulfanyl group could dramatically alter the compound's selectivity and potency, providing valuable insights for future optimization efforts.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A 2022 patent application described an improved synthetic route that reduces the number of steps while increasing overall yield. This development is particularly significant for scaling up production for preclinical and clinical studies.

While the current research is promising, several challenges remain. The compound's exact molecular targets and off-target effects require further elucidation. Additionally, more comprehensive in vivo studies are needed to fully assess its therapeutic potential and safety profile. Future research directions may include the development of prodrug formulations to enhance delivery and the exploration of combination therapies with existing medications.

In conclusion, N-{4-benzyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling subject for continued investigation, with potential applications in inflammation, oncology, and possibly neurological disorders. The coming years will likely see increased research activity surrounding this compound as its therapeutic potential becomes more clearly defined.